Cas no 192939-72-3 (N-Hydroxy Melagatran)

• Product Name: N-Hydroxy Melagatran
• CAS No: 192939-72-3
• MF: C₂₂H₃₁N₅O₅
• MW: 445.512045145035
• CID: 858342
• Update Time: 2025-07-17

N-Hydroxy Melagatran Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy Melagatran
• Melagatran HydroxyaMidine
• N-[(1R)-1-Cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyaMino)iMinoMethyl]phenyl]Methyl]aMino]carbonyl]-1-azetidinyl]-2-oxoethyl]glycine
• hydroxy-melagatran

• Inchi： 1S/C22H31N5O5/c23-20(26-32)16-8-6-14(7-9-16)12-25-21(30)17-10-11-27(17)22(31)19(24-13-18(28)29)15-4-2-1-3-5-15/h6-9,15,17,19,24,32H,1-5,10-13H2,(H2,23,26)(H,25,30)(H,28,29)/t17-,19+/m0/s1
• InChI Key： NIPUHXUEGZHFLD-PKOBYXMFSA-N
• SMILES： O=C([C@@H](C1CCCCC1)NCC(=O)O)N1CC[C@H]1C(NCC1C=CC(/C(=N/O)/N)=CC=1)=O

Computed Properties

• Exact Mass: 445.23273

Experimental Properties

• Melting Point: 210-212?C
• PSA: 154.85

Additional information on N-Hydroxy Melagatran

Recent Advances in the Study of N-Hydroxy Melagatran (CAS: 192939-72-3) and Its Implications in Thrombin Inhibition

N-Hydroxy Melagatran (CAS: 192939-72-3) is a potent and selective thrombin inhibitor that has garnered significant attention in recent years due to its potential therapeutic applications in thrombotic disorders. Thrombin, a key enzyme in the coagulation cascade, plays a central role in the formation of blood clots. Inhibiting thrombin activity is a critical strategy for preventing and treating conditions such as deep vein thrombosis, pulmonary embolism, and stroke. This research brief aims to provide an overview of the latest findings related to N-Hydroxy Melagatran, including its mechanism of action, pharmacokinetic properties, and clinical relevance.

Recent studies have elucidated the molecular interactions between N-Hydroxy Melagatran and thrombin, highlighting its high affinity and specificity for the enzyme's active site. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the thrombin binding pocket. These interactions contribute to its exceptional inhibitory potency, with IC50 values in the low nanomolar range. Furthermore, in vitro and in vivo studies have demonstrated that N-Hydroxy Melagatran exhibits favorable pharmacokinetic profiles, including rapid absorption, predictable linear kinetics, and minimal off-target effects.

One of the most promising aspects of N-Hydroxy Melagatran is its potential as an oral anticoagulant. Unlike traditional anticoagulants such as warfarin, which require frequent monitoring and dose adjustments, N-Hydroxy Melagatran offers a more predictable and convenient dosing regimen. Clinical trials have shown that the compound provides consistent anticoagulation with a reduced risk of bleeding complications. These findings suggest that N-Hydroxy Melagatran could represent a significant advancement in the management of thrombotic disorders, particularly for patients who require long-term anticoagulation therapy.

Despite its promising attributes, challenges remain in the development and commercialization of N-Hydroxy Melagatran. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further research. Recent efforts have focused on optimizing the compound's chemical structure to enhance its oral bioavailability and prolong its half-life. Additionally, studies are underway to evaluate the safety and efficacy of N-Hydroxy Melagatran in specific patient populations, including those with renal impairment or other comorbidities.

In conclusion, N-Hydroxy Melagatran (CAS: 192939-72-3) represents a promising candidate for the next generation of thrombin inhibitors. Its high potency, selectivity, and favorable pharmacokinetic properties make it a valuable tool for both research and clinical applications. Ongoing studies are expected to provide further insights into its therapeutic potential and pave the way for its eventual approval and use in clinical practice. As the field of anticoagulant therapy continues to evolve, N-Hydroxy Melagatran is poised to play a pivotal role in improving patient outcomes and advancing our understanding of thrombin inhibition.